Cas no 61363-11-9 (7-Phenylheptane-2,5-dione)

• Product Name: 7-Phenylheptane-2,5-dione
• CAS No: 61363-11-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 954363
• PubChem ID: 3263122
• Update Time: 2025-10-28

7-Phenylheptane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 7-Phenylheptane-2,5-dione
• 7-phenyl-heptane-2,5-dione
• 1-phenyl-3,6-heptanedione
• 1-Phenylheptan-3,6-dion
• 1-phenyl-heptane-3,6-dione
• 7-Phenyl-2,5-heptandion
• 7-phenyl-2,5-heptanedione
• 7-Phenylbutan-2,5-dion
• AC1MMM02
• AG-G-23505
• AK140425
• CTK5B3102
• SureCN8962348
• SCHEMBL8962348
• DTXSID40390795
• 61363-11-9
• DB-318351
• AKOS015965892
• QOJXCPCFIDQVJB-UHFFFAOYSA-N

• Inchi： 1S/C13H16O2/c1-11(14)7-9-13(15)10-8-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key： QOJXCPCFIDQVJB-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 7-Phenylheptane-2,5-dione

7-Phenylheptane-2,5-dione: A Comprehensive Overview

7-Phenylheptane-2,5-dione (CAS No. 61363-11-9) is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a phenyl group attached to a heptane dione backbone, has garnered attention due to its potential in drug design, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of 7-Phenylheptane-2,5-dione consists of a seven-carbon chain with ketone groups at the 2nd and 5th positions and a phenyl group at the 7th position. This arrangement imparts the compound with both hydrophobic and aromatic characteristics, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its dual ketone functionality serves as an excellent platform for enantioselective catalysis and click chemistry.

One of the most notable advancements involving 7-Phenylheptane-2,5-dione is its application in the development of novel polymeric materials. Researchers have successfully utilized this compound as a monomer in the creation of high-performance polymers with enhanced thermal stability and mechanical properties. These polymers find applications in aerospace engineering and electronics due to their ability to withstand extreme conditions.

In the realm of drug discovery, 7-Phenylheptane-2,5-dione has been employed as a scaffold for designing small molecule inhibitors targeting various disease pathways. Its rigid structure facilitates interactions with specific protein domains, making it a valuable tool in medicinal chemistry. Recent findings from clinical trials suggest that derivatives of this compound exhibit promising anti-cancer properties by selectively inhibiting oncogenic pathways.

The synthesis of 7-Phenylheptane-2,5-dione has also seen significant improvements in recent years. Traditional methods involved multi-step reactions with low yields; however, modern techniques leveraging transition metal catalysis have streamlined the process. For instance, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the phenyl-heptanedione framework with high stereoselectivity.

Environmental considerations are another critical aspect of research surrounding 7-Phenylheptane-2,5-dione. Studies have focused on its biodegradability and potential ecological impact when used in industrial settings. Results indicate that under controlled conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.

In conclusion, 7-Phenylheptane-2,5-dione (CAS No. 61363-11-9) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. With ongoing research exploring new avenues for its utilization and optimization of existing processes ensuring sustainability, this compound continues to be a focal point in contemporary chemical research.